1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride
Description
Safety and Hazards
The safety information available indicates that this compound has a GHS07 pictogram, with the signal word "Warning" . The hazard statement is H302 , which means it is harmful if swallowed. The precautionary statements include P264, P270, P301+P312+P330, and P501 . These statements provide guidance on how to handle and store the compound safely.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride involves the reaction of 4-methoxy-1-methylpiperidine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "4-methoxy-1-methylpiperidine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 4-methoxy-1-methylpiperidine is reacted with formaldehyde in the presence of hydrochloric acid to yield 1-(4-methoxy-1-methylpiperidin-4-yl)methanol.", "Step 2: The product from step 1 is then reduced with sodium borohydride in the presence of water to yield 1-(4-methoxy-1-methylpiperidin-4-yl)methanamine.", "Step 3: The final step involves the reaction of 1-(4-methoxy-1-methylpiperidin-4-yl)methanamine with hydrochloric acid to yield the dihydrochloride salt of the desired product, 1-(4-methoxy-1-methylpiperidin-4-yl)methanamine dihydrochloride." ] } | |
CAS No. |
1393598-52-1 |
Molecular Formula |
C8H20Cl2N2O |
Molecular Weight |
231.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
